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Compound of Interest

Compound Name: Ethyl 3-methoxypropionate

Cat. No.: B083209

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Ethyl 3-methoxypropionate (CAS 10606-
42-5), a versatile ester compound. The information presented herein is intended to support
research, development, and safety protocols involving this chemical.

Chemical and Physical Properties

Ethyl 3-methoxypropionate is a colorless to pale yellow liquid with a characteristic fruity odor.
[1] It is an ester commonly utilized in organic synthesis and as a flavoring agent.[1] Its solubility
in organic solvents like ethanol and ether is good, while it has limited solubility in water.[1]

Table 1: Physical and Chemical Properties of Ethyl 3-methoxypropionate
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Property Value Source(s)
CAS Number 10606-42-5 (121314151611 71I81e]
Molecular Formula C6H1203 [1][2][6]
Molecular Weight 132.16 g/mol [11031[7]
Appearance Colorl.ess' to almost colorless A6
clear liquid
Boiling Point 158 °C [2][10]
Density 0.98 g/cm?3 [2][10]
Refractive Index 1.4030 - 1.4060 [10]
Flash Point 53 °C (127.4 °F) [7][11]

InChI=1S/C6H1203/c1-3-9-
InChl [1][11]
6(7)4-5-8-2/h3-5H2,1-2H3

IJUHLFUALMUWOM-
InChlKey [1][11]
UHFFFAOYSA-N

SMILES CCOC(=0)CCOC [11]

Safety and Handling Information

Ethyl 3-methoxypropionate is classified as a flammable liquid.[2][11] It should be handled
with care, as it may cause irritation upon contact with skin or eyes.[1]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

) Flammable liquid and
Hazard Class Flam. Lig. 3 [2][11]
vapour

Flammable liquid and
Hazard Statement H226 [2][4]
vapour

Keep away from heat,

Precautionary sparks, open flames,

P210 [2]
Statement hot surfaces. — No

smoking.
Precautionar Keep container tightl
Y P233 P i [2]

Statement closed.
Precautionary Wear protective

P280 _ [2]
Statement gloves, eye protection.

IF ON SKIN (or hair):

Take off immediately

Precautionary )
P303+P361+P353 all contaminated [2]
Statement ] ] ]
clothing. Rinse skin
with water or shower.
) In case of fire: Use dry
Precautionary )
P370+P378 chemical or dry sand [2]
Statement o
to extinguish.
_ Store in a well-
Precautionary ]
P403+P235 ventilated place. Keep  [2]
Statement |
cool.

Table 3: Toxicological Data
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Endpoint Value Species Notes Source(s)
Data not
available for
Acute Oral
o Ethyl 3- - -
Toxicity )
methoxypropiona
te.
Data for the
related
LD50: >4,300 compound Ethyl
Rat (female)
mg/kg 3-
ethoxypropionate
Data for the
related
LD50: >5,000 compound Ethyl
Rat (male)
mg/kg 3-
ethoxypropionate
Data not
available for
Acute Dermal
o Ethyl 3- - -
Toxicity .
methoxypropiona
te.
Data for the
related
LD50: 4,080 ) compound Ethyl
Rabbit (male)
mg/kg 3-
ethoxypropionate
LD50: 4,679 Rabbit (female) Data for the
mg/kg related

compound Ethyl
3-
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ethoxypropionate

Data not
) available for
Acute Inhalation
o Ethyl 3- - -
Toxicity )
methoxypropiona
te.
Data for the
related
compound Ethyl
LC50: >998 ppm 3-
Rat (male) )
(6 h) ethoxypropionate
. No deaths
occurred at this
concentration.
Brief contact may
cause slight
] irritation.
) o May cause skin )
Skin Irritation T Rabbit Prolonged
irritation.
contact may
cause more
severe effects.
May cause slight o
o ) Corneal injury is
Eye Irritation temporary eye Rabbit

S unlikely.
irritation.

Disclaimer: Quantitative toxicity data for Ethyl 3-methoxypropionate (CAS 10606-42-5) was
not readily available in the searched literature. The data presented is for the structurally similar
compound Ethyl 3-ethoxypropionate (CAS 763-69-9) and should be used for estimation
purposes with caution.

Experimental Protocols

The following are detailed methodologies for key experiments related to the characterization
and synthesis of Ethyl 3-methoxypropionate. These protocols are based on internationally
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recognized guidelines and standard organic chemistry techniques.

Determination of Physical Properties

The determination of the physical and chemical properties of liquid substances like Ethyl 3-
methoxypropionate should follow standardized methods, such as those outlined in the OECD
Guidelines for the Testing of Chemicals, Section 1.[1][2][3][11]

o Density of Liquids (Based on OECD Guideline 109):

o Principle: The density of a liquid is determined by measuring the mass of a known volume
of the substance.

o Apparatus: A calibrated pycnometer or an oscillating densitometer can be used.

o Procedure (Pycnometer Method): a. Clean and dry the pycnometer and determine its
empty mass. b. Calibrate the pycnometer by filling it with a reference liquid of known
density (e.g., deionized water) at a constant temperature (e.g., 20 °C) and determine the
volume of the pycnometer. c. Fill the calibrated pycnometer with Ethyl 3-
methoxypropionate, ensuring no air bubbles are present. d. Bring the pycnometer and its
contents to the constant test temperature. e. Determine the mass of the pycnometer
containing the test substance. f. Calculate the density by dividing the mass of the test
substance by the volume of the pycnometer.

o Refractive Index:

o Principle: The refractive index of a liquid is the ratio of the speed of light in a vacuum to the
speed of light in the liquid. It is a characteristic property that can be used to identify and
assess the purity of a substance.

o Apparatus: An Abbe refractometer is commonly used for this measurement.

o Procedure: a. Calibrate the Abbe refractometer using a standard liquid with a known
refractive index (e.g., distilled water). b. Place a few drops of Ethyl 3-methoxypropionate
on the prism of the refractometer. c. Close the prism and allow the sample to reach a
constant temperature, typically 20 °C, by circulating water from a thermostatically
controlled water bath. d. Adjust the instrument to bring the dividing line between the light
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and dark fields into the center of the crosshairs. e. Read the refractive index directly from
the instrument's scale.

Synthesis of Ethyl 3-methoxypropionate (Fischer
Esterification)

This protocol describes a general method for the synthesis of Ethyl 3-methoxypropionate via
the Fischer esterification of 3-methoxypropanoic acid with ethanol, catalyzed by a strong acid.

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 3-methoxypropanoic acid and an excess of absolute ethanol (e.g., a 3
to 5-fold molar excess).

o Catalyst Addition: While stirring, cautiously add a catalytic amount of a strong acid, such as
concentrated sulfuric acid or p-toluenesulfonic acid.

» Reflux: Heat the reaction mixture to reflux and maintain the reflux for several hours. The
progress of the reaction can be monitored by techniques such as thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: a. After the reaction is complete, allow the mixture to cool to room temperature. b.
Transfer the reaction mixture to a separatory funnel. c. Wash the mixture with water to
remove the excess ethanol and the acid catalyst. d. Neutralize any remaining acid by
washing with a saturated solution of sodium bicarbonate. Be cautious of gas evolution
(CO2). e. Wash the organic layer with brine (saturated NaCl solution) to remove residual
water.

 Purification: a. Dry the organic layer over an anhydrous drying agent such as anhydrous
sodium sulfate or magnesium sulfate. b. Filter to remove the drying agent. c. Remove the
excess ethanol and any other volatile impurities by rotary evaporation. d. Purify the crude
product by distillation to obtain pure Ethyl 3-methoxypropionate.

Mandatory Visualizations
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Preparation

Assess Hazards
(Review SDS)

:

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handlin&and Use

Use in a Well-Ventilated Area
(Fume Hood)

Keep Away from Ignition Sources
(Heat, Sparks, Flames)

Transfer Carefully
(Avoid Spills and Splashes)

fter Use

Storage Waste Disposal

, Collect Waste in a
Store in a Cool, Dry Place Labeled, Sealed Container

: !

Dispose of According to
Local Regulations

Keep Container Tightly Closed

:

Store Away from
Incompatible Materials

Click to download full resolution via product page

Caption: Safe handling workflow for Ethyl 3-methoxypropionate.
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Caption: Fischer esterification synthesis of Ethyl 3-methoxypropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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